Cas no 2256755-83-4 (2-(1H-imidazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

• Product Name: 2-(1H-imidazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CAS No: 2256755-83-4
• MF: C₁₆H₁₈BN₃O₂
• MW: 295.144023418427
• CID: 6816342
• PubChem ID: 172644177
• Update Time: 2025-03-01

2-(1H-imidazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2256755-83-4
• 2-(1H-imidazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• CS-29202

• Inchi： 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)12-6-5-11(10-18)13(9-12)14-19-7-8-20-14/h5-9H,1-4H3,(H,19,20)
• InChI Key： ODIHNMOVVNUMTD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C#N)=C(C3=NC=CN3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 295.1492070Da
• Monoisotopic Mass: 295.1492070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9Ų